2-(4-fluorophenoxy)-N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H15FN6O3/c1-11-21-18(28-24-11)12-6-7-25-15(8-12)22-23-16(25)9-20-17(26)10-27-14-4-2-13(19)3-5-14/h2-8H,9-10H2,1H3,(H,20,26)
• InChI Key: CNIOUFVAFRRVMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CNC(=O)COC4=CC=C(C=C4)F
• Molecular Formula: C18H15FN6O3
• Molecular Weight: 382.3 g/mol

Description

The compound “2-(4-fluorophenoxy)-N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide” is a complex organic molecule that contains several functional groups and heterocyclic rings, including a fluorophenoxy group, a 1,2,4-oxadiazole ring, and a 1,2,4-triazolo[4,3-a]pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple heterocyclic rings (1,2,4-oxadiazole and 1,2,4-triazolo[4,3-a]pyridine) and a fluorophenoxy group indicates that this molecule may have interesting electronic and steric properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the heterocyclic rings and the fluorophenoxy group. The nitrogen atoms in the rings could potentially act as nucleophiles in reactions, while the fluorine atom could make the adjacent carbon more electrophilic.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorophenoxy group could increase its lipophilicity, potentially affecting its solubility and permeability.

Scientific Research Applications

Synthesis and Biological Assessment

A study by Karpina et al. (2019) developed a method for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, which include compounds bearing an 1,2,4-oxadiazole cycle. These compounds were assessed for various biological properties, highlighting the compound's potential as a versatile scaffold for developing functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives with interesting biological properties (Karpina et al., 2019).

Modification for Anticancer Properties

Wang et al. (2015) focused on modifying the acetamide group in a related compound to improve anticancer effects and reduce toxicity. This study underlines the potential of such compounds in cancer therapy by synthesizing derivatives that exhibit potent antiproliferative activities against various human cancer cell lines, suggesting these modifications can enhance therapeutic efficacy and safety (Wang et al., 2015).

Insecticidal Applications

Fadda et al. (2017) explored the synthesis of new heterocycles incorporating a thiadiazole moiety for potential insecticidal applications. This research highlights the agricultural potential of such compounds in controlling pests like the cotton leafworm, Spodoptera littoralis, pointing towards their utility in developing new insecticidal agents (Fadda et al., 2017).

Future Directions

Further studies could be conducted to investigate the synthesis, characterization, and potential applications of this compound. This could include exploring its potential biological activities, studying its physical and chemical properties, and developing methods for its synthesis.